Cas no 50738-88-0 (2-Benzothiazolamine,N,7-dimethyl-(9CI))

2-Benzothiazolamine,N,7-dimethyl-(9CI) structure
50738-88-0 structure
Product name:2-Benzothiazolamine,N,7-dimethyl-(9CI)
CAS No:50738-88-0
MF:C9H10N2S
MW:178.254100322723
CID:1018645

2-Benzothiazolamine,N,7-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,N,7-dimethyl-(9CI)
    • 2-Benzothiazolamine, N,7-dimethyl-
    • Inchi: 1S/C9H10N2S/c1-6-4-3-5-7-8(6)12-9(10-2)11-7/h3-5H,1-2H3,(H,10,11)
    • InChI Key: NQBZVBAVPDIZST-UHFFFAOYSA-N
    • SMILES: S1C2=C(C)C=CC=C2N=C1NC

Computed Properties

  • Exact Mass: 178.056
  • Monoisotopic Mass: 178.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2A^2

2-Benzothiazolamine,N,7-dimethyl-(9CI) Related Literature

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